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Compound of Interest

Compound Name: Suberic acid-d12

Cat. No.: B573943

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and extrapolated
physical properties of Suberic acid-d12 (Octanedioic acid-d12). Given its primary application
as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS, detailed
experimental data on its physical characteristics are not extensively published.[1] This guide
synthesizes available information on its non-deuterated analog, Suberic acid, and discusses
the anticipated effects of deuteration on these properties.

Core Physical Properties

Suberic acid-d12 is the deuterium-labeled version of Suberic acid, a dicarboxylic acid.[1]
While specific experimental values for the physical properties of the deuterated form are not
readily available in published literature, the properties of the non-deuterated form serve as a
reliable baseline. The primary difference will be in the molecular weight due to the substitution
of 12 hydrogen atoms with deuterium.

Data Presentation: Physical Properties of Suberic Acid and Suberic Acid-d12
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Property

Suberic Acid (Non-
deuterated)

Suberic Acid-d12
(Deuterated)

Molecular Formula

CsH1404[2]

CsH2D1204][3]

Molecular Weight

174.19 g/mol [2]

186.27 g/mol [3]

White crystalline solid

Appearance White crystalline solid[4]
(expected)
] ] Expected to be very similar to
Melting Point 140-144 °CJ[2]
the non-deuterated form.
. . Expected to be slightly higher
Boiling Point 230 °C at 15 mmHg]5]
than the non-deuterated form.
Sparingly soluble in water Expected to have slightly lower
Solubility (2.46 g/L); soluble in alcohol. solubility in water compared to
[2] the non-deuterated form.
Deuteration is known to slightly
Acidity (pKa) pKal: 4.526, pKa2: 5.498 decrease the acidity of

carboxylic acids.[6][7]

Note on the Effects of Deuteration: The substitution of hydrogen with deuterium typically leads

to subtle changes in physical properties. The C-D bond is slightly shorter and stronger than the

C-H bond, which can lead to minor differences in intermolecular forces. Consequently, the

boiling point of Suberic acid-d12 may be marginally higher, and its solubility in water slightly

lower than that of Suberic acid. Deuteration has been observed to decrease the acidity of

carboxylic acids.[6][7]

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of

crystalline organic acids like Suberic acid-d12.

1. Determination of Melting Point (Capillary Method)

This protocol is based on the standard procedure for determining the melting point of a

crystalline solid.
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» Sample Preparation: A small amount of dry Suberic acid-d12 is finely ground into a powder.

o Capillary Loading: The powdered sample is packed into a thin-walled capillary tube to a
height of 2-3 mm.

e Instrumentation: A calibrated melting point apparatus is used.

o Heating: The capillary tube is placed in the heating block of the apparatus. The temperature
is raised at a steady rate (e.g., 1-2 °C per minute) close to the expected melting point.

o Observation: The temperature at which the substance first begins to melt (initial melting
point) and the temperature at which it becomes completely liquid (final melting point) are
recorded to define the melting range.[4] A narrow melting range is indicative of high purity.

2. Determination of Boiling Point (Reduced Pressure)

Due to the high boiling point of dicarboxylic acids, distillation under reduced pressure is
necessary to prevent decomposition.

o Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a
condenser, a receiving flask, and a connection to a vacuum pump. A thermometer is placed
to measure the vapor temperature.

o Sample Introduction: A sample of Suberic acid-d12 is placed in the round-bottom flask with
boiling chips.

e Vacuum Application: The system is evacuated to a specific, stable pressure (e.g., 15 mmHg).
o Heating: The sample is heated gently.

o Data Recording: The temperature at which the liquid boils and its vapor condenses is
recorded as the boiling point at that specific pressure.

3. Determination of Solubility

This protocol outlines a method to determine the solubility of Suberic acid-d12 in a solvent,
such as water.
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» Preparation of Saturated Solution: An excess amount of Suberic acid-d12 is added to a
known volume of the solvent in a sealed container.

» Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure equilibrium is reached and the solution is saturated.

o Separation: The undissolved solid is separated from the solution by filtration or
centrifugation.

e Quantification: A known volume of the clear, saturated solution is carefully removed. The
solvent is then evaporated, and the mass of the remaining dissolved Suberic acid-d12 is
determined.

o Calculation: The solubility is calculated and expressed as grams of solute per liter of solvent
(g/L).

Logical Workflow Diagram

The following diagram illustrates a typical workflow for the physical characterization of a
crystalline organic acid like Suberic acid-d12.
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Workflow for Physical Characterization of Suberic Acid-d12
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Caption: Workflow for the physical characterization of Suberic Acid-d12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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